Cas no 1805801-24-4 (2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one
• CAS No: 1805801-24-4
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5005370
• Update Time: 2025-06-14

2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO/c1-7-9(6-13)4-3-5-10(7)11(14)8(2)12/h3-5,8H,6H2,1-2H3
• InChI Key： IXEKANBKCLXLSS-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CCl)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one (CAS No. 1805801-24-4)

The compound 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one (CAS No. 1805801-24-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a bromo substituent, a chloromethyl moiety, and a methylphenyl backbone. These features make it a subject of interest in synthetic chemistry and material science applications. Researchers often explore its reactivity patterns, particularly in nucleophilic substitution reactions, due to the presence of halogen atoms.

In recent years, the demand for halogenated aromatic compounds like 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one has surged, driven by their utility in pharmaceuticals and agrochemical intermediates. The compound’s CAS No. 1805801-24-4 is frequently searched in academic databases, reflecting its relevance in drug discovery and organic synthesis. Its structural complexity also aligns with trends in green chemistry, where scientists seek efficient halogenation methods to minimize environmental impact.

One of the most discussed topics related to this compound is its potential role in photoinitiators for polymer chemistry. The bromo and chloromethyl groups can facilitate radical formation under UV light, making it a candidate for advanced coatings and adhesives. This application resonates with industries focusing on sustainable materials, a hot topic in 2024. Additionally, its methylphenyl core is structurally similar to motifs found in liquid crystal displays (LCDs), sparking interest in optoelectronic research.

From a synthetic perspective, 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one is often synthesized via Friedel-Crafts acylation, followed by halogenation. Its CAS No. 1805801-24-4 is a critical identifier for suppliers and researchers ensuring traceability. Questions like "How to purify 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one?" or "What solvents are compatible with CAS 1805801-24-4?" are common in forums, underscoring practical challenges in handling this compound.

The compound’s stability under various conditions is another area of scrutiny. Studies suggest that the chloromethyl group may hydrolyze in aqueous environments, necessitating anhydrous storage. This aligns with broader industry concerns about chemical storage safety and degradation pathways. Meanwhile, the bromo substituent offers opportunities for further functionalization, a strategy leveraged in cross-coupling reactions like Suzuki-Miyaura couplings.

In summary, 2-Bromo-1-(3-(chloromethyl)-2-methylphenyl)propan-1-one (CAS No. 1805801-24-4) is a versatile building block with applications spanning pharmaceuticals, materials science, and optoelectronics. Its unique structure and reactivity continue to inspire innovation, particularly in fields prioritizing sustainability and efficient synthesis. As research evolves, this compound is poised to remain a focal point for chemists and engineers alike.